Cas no 880361-83-1 (2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine)

• Product Name: 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
• CAS No: 880361-83-1
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 823561
• PubChem ID: 49758028
• Update Time: 2025-06-20

2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
• 2-methoxy-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• 2-Methoxy-5,6,7,8-tetrahydropyrido[4,3-d]-pyrimidine
• 3-Aminothietane 1,1-dioxide
• 2-methoxy-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
• 5,6,7,8-Tetrahydro-2-methoxypyrido[4,3-d]pyrimidine (ACI)
• AS-30197
• 880361-83-1
• DTXSID00677837
• BXZQEZOMCIZRCS-UHFFFAOYSA-N
• AKOS006304595
• CS-D0443
• SCHEMBL3874935
• 2-Methoxy-5,6,7,8-tetrahydro-pyrido [4,3-d]pyrimidine
• DB-077178
• AB58994

• MDL： MFCD10697099
• Inchi： 1S/C8H11N3O/c1-12-8-10-5-6-4-9-3-2-7(6)11-8/h5,9H,2-4H2,1H3
• InChI Key： BXZQEZOMCIZRCS-UHFFFAOYSA-N
• SMILES： N1C(OC)=NC2CCNCC=2C=1

Computed Properties

• Exact Mass: 165.09000
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.04000
• LogP: 0.45970

2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine

Introduction to 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine (CAS No. 880361-83-1)

2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 880361-83-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its structural and functional properties. This compound belongs to the pyrimidine class, which is a crucial scaffold in medicinal chemistry, particularly in the development of drugs targeting various biological pathways. The presence of a methoxy group and a tetrahydro-pyrido[4,3-d]pyrimidine core makes this molecule a promising candidate for further exploration in drug discovery.

The tetrahydro-pyrido[4,3-d]pyrimidine scaffold is particularly interesting because it mimics the structure of certain natural nucleoside analogs that have been successfully used in the treatment of diseases such as cancer and viral infections. The addition of a methoxy group at the 2-position introduces a degree of functional flexibility, allowing for modifications that can enhance binding affinity to biological targets. This structural feature has been exploited in the design of molecules with improved pharmacokinetic properties and reduced toxicity.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives as potential therapeutic agents. The 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine structure has been investigated for its potential applications in several therapeutic areas. One of the most promising areas is in the development of antiviral drugs. Pyrimidine-based compounds have shown efficacy against a variety of viruses by inhibiting key enzymes involved in viral replication. The methoxy substituent in this molecule may enhance its ability to interact with viral enzymes, thereby improving its antiviral activity.

Additionally, this compound has been explored for its potential role in anticancer therapy. Cancer cells often exhibit altered metabolic pathways and signaling cascades compared to normal cells. Pyrimidine derivatives can target these aberrant pathways by inhibiting enzymes such as kinases and phosphodiesterases. The tetrahydro-pyrido[4,3-d]pyrimidine core is known to have a high binding affinity for certain protein targets involved in cell proliferation and survival. By modulating these targets, 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine could potentially induce apoptosis or inhibit tumor growth.

Recent studies have also highlighted the compound's potential in treating neurological disorders. Pyrimidine derivatives have been shown to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. The methoxy group may enhance blood-brain barrier penetration by improving lipophilicity while maintaining solubility. This property makes 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine a candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by cyclization and functional group modifications. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and scalability. These improvements are crucial for conducting large-scale preclinical studies necessary to evaluate its therapeutic potential.

In preclinical studies conducted so far, 2-Methoxy-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine has demonstrated encouraging results in vitro and in vivo. For instance，in cell culture models，it has shown inhibitory effects on several cancer cell lines by disrupting key signaling pathways involved in cell growth and survival. Animal models have further supported these findings，with evidence suggesting that the compound can reduce tumor size and delay tumor progression without significant side effects.

The pharmacokinetic profile of 2-Methoxy-5，6，7，8-tetrahydro-pyrido[4，3-d]pyrimidine is another area of interest。 Studies have indicated that it exhibits moderate solubility in water，which is beneficial for oral administration。 Additionally， its bioavailability appears to be reasonable，allowing for effective delivery to target tissues。 These properties make it a viable candidate for further development into an oral therapeutic agent.

Future research directions include exploring structure-activity relationships (SAR) to optimize the potency and selectivity of 2-Methoxy-5，6，7，8-tetrahydro-pyrido[4，3-d]pyrimidine。 By modifying various functional groups within the molecule， researchers aim to enhance its binding affinity to biological targets while minimizing off-target effects。 Additionally， investigating new synthetic routes could improve production efficiency and reduce costs，making it more accessible for clinical trials.

The development of novel drug candidates is an iterative process that requires collaboration across multiple disciplines。 Chemists play a pivotal role in designing and synthesizing molecules with desired properties，while biologists provide insights into their mechanisms of action。 Pharmacologists contribute by evaluating their efficacy and safety profiles。 This multidisciplinary approach ensures that compounds like 2-Methoxy-5，6，7，8-tetrahydro-pyrido[4，3-d]pyrimidine are thoroughly investigated before moving into clinical practice。

In conclusion, 2-Methoxy-5，6，7،8-tetrahydro-pyrido[4،3-d]pyrimidine (CAS No．880361-83-1) represents a promising therapeutic agent with applications across multiple disease areas。 Its unique structural features make it an attractive candidate for further development。 With continued research efforts focused on optimizing its pharmacological properties and exploring new synthetic methodologies，《 2-Methoxy-5、6、7、8-tetrahydro-pyrido[4、3-d]pyrimidine》 has the potential to contribute significantly to advancements in medicine。